1-Ethyl-1H-1,2,4-triazol-3-amine hydrochloride
Overview
Description
1-Ethyl-1H-1,2,4-triazol-3-amine hydrochloride is a unique chemical compound provided by Sigma-Aldrich . It is a solid substance with a molecular weight of 148.59 . It is used as a starting material for the synthesis of pharmaceutical compounds such as antifungal agents, anticancer agents, and enzyme inhibitors associated with cardiovascular disease .
Molecular Structure Analysis
The InChI code for 1-Ethyl-1H-1,2,4-triazol-3-amine hydrochloride is1S/C4H8N4.ClH/c1-2-8-3-6-4(5)7-8;/h3H,2H2,1H3,(H2,5,7);1H . This indicates the presence of a triazole ring with an ethyl group and an amine group attached to it. Physical And Chemical Properties Analysis
1-Ethyl-1H-1,2,4-triazol-3-amine hydrochloride is a solid substance . It has a molecular weight of 148.59 . The compound is stable at room temperature .Scientific Research Applications
Drug Development
1-Ethyl-1H-1,2,4-triazol-3-amine hydrochloride has found broad applications in drug discovery . The unique properties of this compound make it a valuable component in the development of new pharmaceuticals .
Organic Synthesis
This compound is also used in organic synthesis . Its unique structure and reactivity make it a useful building block in the synthesis of more complex organic molecules .
Polymer Chemistry
In the field of polymer chemistry, 1-Ethyl-1H-1,2,4-triazol-3-amine hydrochloride is used in the creation of new polymers . Its ability to form stable bonds with a variety of other compounds makes it a versatile component in polymer synthesis .
Supramolecular Chemistry
In supramolecular chemistry, this compound is used in the creation of complex structures through non-covalent bonding . Its unique structure allows it to form stable supramolecular assemblies .
Bioconjugation
1-Ethyl-1H-1,2,4-triazol-3-amine hydrochloride is used in bioconjugation , a process that involves attaching a small molecule, biomolecule, or polymer to a biomolecule, enhancing its properties or functionality .
Fluorescent Imaging
This compound is also used in fluorescent imaging . It can be incorporated into molecules that emit fluorescence, allowing researchers to track the movement and interactions of these molecules within biological systems .
Materials Science
In materials science, 1-Ethyl-1H-1,2,4-triazol-3-amine hydrochloride is used in the development of new materials . Its unique properties make it a valuable component in the creation of materials with specific characteristics .
Industrial Applications
These compounds are widely used in industrial applications such as dyes, photographic materials, photostabilizers, agrochemicals, and corrosion inhibitors .
Safety and Hazards
Mechanism of Action
Target of Action
1-Ethyl-1H-1,2,4-triazol-3-amine hydrochloride is a compound with potential applications in various fields such as medicinal chemistry, agrochemicals, and material science It is known that the n1 and n2 nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes .
Mode of Action
The mode of action of 1-Ethyl-1H-1,2,4-triazol-3-amine hydrochloride involves the interaction of the compound with its targets. The N1 and N2 nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes . This binding can lead to changes in the enzyme’s activity, potentially inhibiting or enhancing its function.
properties
IUPAC Name |
1-ethyl-1,2,4-triazol-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N4.ClH/c1-2-8-3-6-4(5)7-8;/h3H,2H2,1H3,(H2,5,7);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMHFRSAYEQIYHO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=NC(=N1)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9ClN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-1H-1,2,4-triazol-3-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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